Cas no 1261875-12-0 (2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl)

• Product Name: 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl
• CAS No: 1261875-12-0
• MF: C₁₃H₈Cl₃I
• MW: 397.466093063354
• CID: 4997268
• Update Time: 2025-07-22

2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3I/c1-7-2-3-13(17)9(4-7)8-5-11(15)12(16)6-10(8)14/h2-6H,1H3
• InChI Key： MXMSHYOJVWEFOM-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl

Introduction to 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-12-0)

2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-12-0) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a biphenyl core with specific halogen and alkyl substitutions, which confer it distinct chemical and biological properties.

The molecular structure of 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl consists of two phenyl rings connected by a single bond. The substitution pattern includes an iodine atom at the 2' position, a methyl group at the 5' position, and three chlorine atoms at the 2, 4, and 5 positions of the other phenyl ring. This specific arrangement of substituents imparts unique electronic and steric effects that influence its reactivity and biological activity.

In recent years, 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl has been studied for its potential applications in various areas of research. One notable area is its use as an intermediate in the synthesis of more complex organic molecules. The presence of the iodine atom makes it a valuable starting material for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of pharmaceuticals and other fine chemicals.

Beyond its synthetic utility, 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl has also been investigated for its biological activities. Research has shown that compounds with similar structural features can exhibit various biological effects, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain halogenated biphenyl derivatives demonstrated significant cytotoxicity against several cancer cell lines. While more research is needed to fully understand the mechanisms behind these activities, these findings suggest that 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl may have potential therapeutic applications.

The physical and chemical properties of 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl are also noteworthy. It is a solid at room temperature with a melting point ranging from 90 to 93°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

Safety considerations are an important aspect when handling any chemical compound. While 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation in the laboratory environment, and disposing of waste materials according to local regulations.

In conclusion, 2'-Iodo-5'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-12-0) is a versatile compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems and their potential therapeutic uses.